Cas no 2228214-40-0 (2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine)

• Product Name: 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• CAS No: 2228214-40-0
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5883783
• PubChem ID: 165703012
• Update Time: 2025-05-22

2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• 2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropan-1-amine
• EN300-1969957
• 2228214-40-0

• Inchi： 1S/C8H10F3N3/c1-14-3-5(4-2-6(4)12)7(13-14)8(9,10)11/h3-4,6H,2,12H2,1H3
• InChI Key： OLUNVGYJESBQEV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1CC1N)(F)F

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine

Comprehensive Overview of 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2228214-40-0)

The compound 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine (CAS No. 2228214-40-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylamine core linked to a trifluoromethylpyrazole moiety, makes it a valuable intermediate for drug discovery and material science applications. This article delves into the properties, synthesis, applications, and market relevance of this compound, addressing common queries from researchers and industry professionals.

One of the most frequently searched topics related to 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine is its role in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a preferred choice for designing bioactive molecules. Researchers often inquire about its synthetic routes, with particular interest in one-pot cyclopropanation and pyrazole functionalization techniques. Recent advancements in catalyzed amination have further streamlined its production, aligning with the growing demand for sustainable synthetic methods.

In agrochemical applications, 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine serves as a key building block for developing novel pesticides and herbicides. Its structural motifs are known to improve pest resistance management and environmental compatibility, addressing global concerns about food security and sustainable farming. Industry reports highlight its compatibility with integrated pest management (IPM) systems, a trending topic among agricultural researchers.

The compound's physicochemical properties, such as its moderate water solubility and thermal stability, are often discussed in material science forums. These characteristics make it suitable for formulating high-performance coatings and electronic materials, particularly in the development of flexible electronics—a rapidly growing sector. Analysts project increased demand for 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine in Asia-Pacific markets, driven by innovations in organic semiconductors.

Safety and handling protocols for CAS 2228214-40-0 are another area of frequent inquiry. While not classified as hazardous under standard regulations, proper laboratory storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain its stability. This aligns with broader industry trends toward green chemistry practices and responsible material management.

From a commercial perspective, the pricing and availability of 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine fluctuate based on raw material supply chains and patent landscapes. Recent breakthroughs in flow chemistry have reduced production costs, making it more accessible for academic and industrial labs. Market analysts note its growing adoption in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs)—a hot topic in oncology research.

In conclusion, 2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine represents a versatile compound with cross-disciplinary relevance. Its applications span from pharmaceutical intermediates to advanced material synthesis, reflecting the compound's adaptability to emerging scientific challenges. As research continues to uncover new functionalities, this molecule is poised to play an increasingly important role in next-generation chemical innovations.